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Compound of Interest

Compound Name: 1,8-Dichlorooctane

Cat. No.: B1211115

An In-depth Technical Guide to the Safe Handling and Disposal of 1,8-Dichlorooctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,8-Dichlorooctane is a chlorinated hydrocarbon with the chemical formula C8H16CI2.[1] It is
a colorless to pale-yellow liquid that is insoluble in water but miscible with most organic
solvents.[2] This compound serves as a versatile building block in organic synthesis and finds
applications in the preparation of various materials, including biosensors and polymeric
membranes.[3][4] Due to its chemical nature, proper understanding of its hazards, coupled with
strict adherence to safety, handling, and disposal protocols, is imperative to ensure the well-
being of laboratory personnel and to minimize environmental impact.

This guide provides comprehensive information on the safe management of 1,8-
Dichlorooctane in a research and development setting.

Hazard Identification and Classification

1,8-Dichlorooctane is classified as a hazardous substance. The primary hazards associated
with this chemical are skin irritation, serious eye irritation, and potential respiratory irritation.[5]
It is harmful if swallowed or inhaled.[2]

GHS Hazard Statements:
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H315: Causes skin irritation.[5][6]

H319: Causes serious eye irritation.[5][6]

H335: May cause respiratory irritation.[5]

H411: Toxic to aquatic life with long lasting effects.[6]
Precautionary Statements:

A comprehensive list of precautionary statements can be found in the safety data sheet (SDS).
[5][7] Key precautions include avoiding breathing vapors, washing skin thoroughly after
handling, wearing appropriate personal protective equipment, and avoiding release to the
environment.[6][7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,8-Dichlorooctane is presented in
the table below for easy reference.
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Property Value Source(s)
Molecular Formula C8H16CI2 [L1I31[71181I9]
Molecular Weight 183.12 g/mol [11[7118]1[10]
Clear, colorless to pale-yellow
Appearance o [2][3]
liquid
Slight, distinct, sweet-
Odor ] [2]
chlorinated odor
Melting Point -8°C [2]3][°]
Boiling Point 241-244 °C at 760 mmHg [2][3]
Flash Point >110 °C (closed cup) [2]
Density 1.025-1.07 g/cm3 at 20-25°C  [2][3][9]

Vapor Pressure

0.047 - 0.057 mmHg at 25 °C

[213][71€]

Solubility in Water

Insoluble (0.17 g/L at 20 °C)

[2103]71€]

Partition Coefficient (log Pow)

3.8-55

[2](3]

Safe Handling and Storage
Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation exposure.[2][7]

o Explosion-proof equipment should be used to prevent ignition from static discharge.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 1,8-

Dichlorooctane:
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PPE Specification Source(s)

) Safety goggles with side-
Eye Protection ] ) [2]
shields or a face shield.

_ Chemical-resistant gloves
Hand Protection o [2]
(e.g., nitrile, neoprene).

) ] Lab coat, long sleeves, and
Skin and Body Protection [2]
closed-toe footwear.

If ventilation is inadequate, use
Respiratory Protection an air-purifying respirator with [2]

an organic vapor cartridge.

Storage

o Store in a cool, dry, well-ventilated area away from heat sources and direct sunlight.[2][7]
o Keep containers tightly closed to prevent leakage and evaporation.[2][7]

» Store away from incompatible materials such as strong oxidizing agents and alkali metals.[2]

First Aid Measures

In the event of exposure to 1,8-Dichlorooctane, the following first aid procedures should be
followed immediately.
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Exposure Route First Aid Protocol Source(s)

Move the affected person to
fresh air. If breathing is difficult,

Inhalation provide oxygen. Seek [2171111]
immediate medical attention if

symptoms persist.

Remove contaminated clothing
and wash the skin gently with
i soap and copious amounts of
Skin Contact _ [2][7][11][12][13]
water for at least 15 minutes.
Get medical attention for

persistent irritation.

Rinse cautiously with running

water for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

Eye Contact ] 217101 1][22][13]

contact lenses if present and

easy to do. Continue rinsing

and seek immediate medical

attention.

Do not induce vomiting. Rinse
mouth with water. Never give
) anything by mouth to an
Ingestion , [21[71[12]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Accidental Release Measures

In the event of a spill, evacuate unnecessary personnel and ensure the area is well-ventilated.
[2] Avoid breathing vapors.[2] Absorb the spill with an inert material such as sand, earth, or
vermiculite and collect it into a suitable, labeled container for chemical waste.[2] Do not use
combustible materials like sawdust.[2] The spill area should then be washed with detergent and
water.[2] Prevent the spill from entering sewers or waterways.[2]
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Disposal Guidelines

Disposal of 1,8-Dichlorooctane and its containers must be carried out in accordance with
local, regional, national, and international regulations.[2][7]

o Waste Chemical: 1,8-Dichlorooctane should be disposed of as hazardous waste.
Incineration in a controlled facility is the preferred method.[2] Contact a licensed chemical
waste disposal contractor for proper disposal.

o Contaminated Packaging: Empty containers should be triple-rinsed, with the first rinse
collected as hazardous waste.[14] After thorough rinsing and air-drying, the container can be
disposed of through a hazardous waste collection system.[2][14]

Experimental Protocols and Workflows
General Handling Workflow

The following diagram illustrates a general workflow for safely handling hazardous chemicals
like 1,8-Dichlorooctane.
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Review Safety Data Sheet (SDS)

'

Don Appropriate Personal
Protective Equipment (PPE)

'

Work in a Ventilated Area
(e.g., Fume Hood)

l

Handle with Care
Avoid Inhalation, Ingestion, and Skin/Eye Contact

'

Store Properly in a Labeled,
Tightly Closed Container

y

Clean Work Area and
Decontaminate Equipment

l

Dispose of Waste According to
Institutional and Regulatory Guidelines

'

Remove and Properly Store/Dispose of PPE
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Caption: General workflow for handling hazardous chemicals.

First Aid Decision Tree for Exposure
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This diagram provides a decision-making framework for first aid in case of exposure to 1,8-
Dichlorooctane.

Exposure to 1,8-Dichlorooctane

Inhalation? | Skin Contact? Eye Contact? Ingestion?

Yes ’/Yes Yes

Move to Fresh Air. Remove Contaminated Clothing. Rinse Eyes with Water for 15 min. Do NOT Induce Vomiting.
Seek Medical Attention. Wash with Soap and Water for 15 min. Seek Immediate Medical Attention. Rinse Mouth. Seek Immediate Medical Attention.

Click to download full resolution via product page

Caption: First aid decision tree for 1,8-Dichlorooctane exposure.

Chemical Waste Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of chemical waste.
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Is the Waste Container Properly Labeled?

e

Label with Contents, Hazards, and Date es

N

Is the Container Securely Closed?

o

Close the Container Tightly | [Yes

N\

Store in a Designated Hazardous Waste
Accumulation Area

Arrange for Pickup by a Licensed

Waste Disposal Contractor

Click to download full resolution via product page
Caption: Workflow for chemical waste disposal.

Conclusion

1,8-Dichlorooctane is a valuable chemical intermediate in research and development.
However, its potential hazards necessitate a thorough understanding and implementation of
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stringent safety protocols. By adhering to the guidelines outlined in this document, researchers
can minimize risks, ensure a safe working environment, and protect the environment. Always
consult the most current Safety Data Sheet (SDS) for 1,8-Dichlorooctane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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